Cas no 84702-96-5 (1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one)
84702-96-5 structure
Product Name:1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one
CAS No:84702-96-5
MF:C10H14OS
MW:182.282561779022
CID:2150403
PubChem ID:59202014
Update Time:2024-03-01
1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-isobutyl-[2]thienyl)-ethanone
- 1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one
- OARPIKYRAJLSCE-UHFFFAOYSA-N
- 1-(5-Isobutyl-thiophen-2-yl)-ethanone
- 1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one
-
- Inchi: 1S/C10H14OS/c1-7(2)6-9-4-5-10(12-9)8(3)11/h4-5,7H,6H2,1-3H3
- InChI Key: OARPIKYRAJLSCE-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC=C1CC(C)C
Computed Properties
- Exact Mass: 182.07653624g/mol
- Monoisotopic Mass: 182.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3
- XLogP3: 3.2
1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-762589-0.05g |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 0.05g |
$174.0 | 2024-05-23 | |
| Enamine | EN300-762589-0.1g |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 0.1g |
$257.0 | 2024-05-23 | |
| Enamine | EN300-762589-0.25g |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 0.25g |
$367.0 | 2024-05-23 | |
| Enamine | EN300-762589-0.5g |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 0.5g |
$579.0 | 2024-05-23 | |
| Enamine | EN300-762589-1.0g |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 1.0g |
$743.0 | 2024-05-23 | |
| Enamine | EN300-762589-2.5g |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 2.5g |
$1454.0 | 2024-05-23 | |
| Enamine | EN300-762589-5.0g |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 5.0g |
$2152.0 | 2024-05-23 | |
| Enamine | EN300-762589-10.0g |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 10.0g |
$3191.0 | 2024-05-23 | |
| 1PlusChem | 1P01DQSR-50mg |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 50mg |
$269.00 | 2024-04-21 | |
| 1PlusChem | 1P01DQSR-100mg |
1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one |
84702-96-5 | 95% | 100mg |
$369.00 | 2024-04-21 |
1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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